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Compound of Interest

Compound Name: N-Acetyl-4-ethoxybenzamide

CAS No.: 143827-56-9

Cat. No.: B123680

Get Quote

Executive Summary & Compound Identity
N-Acetyl-4-ethoxybenzamide is a specific structural derivative within the benzamide class of

analgesics.[1] While often confused with its famous isomer Phenacetin or its regioisomer

Ethenzamide, it possesses distinct chemical and biological properties.

This guide provides a technical comparison of N-Acetyl-4-ethoxybenzamide against its three

primary pharmacological relatives. The analysis focuses on the Structure-Activity Relationship

(SAR), analgesic potency, and metabolic toxicity profiles.
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Compound Name Structure Code
Pharmacological
Status

Key Feature

N-Acetyl-4-

ethoxybenzamide
Target

Synthetic Intermediate

/ Prodrug

N-acylated benzamide

core.[1][2][3][4][5]

Phenacetin Isomer
Withdrawn Drug

(Analgesic)

Acetanilide core.

Nephrotoxic.

Ethenzamide Regioisomer
Active Drug (OTC

Analgesic)

2-ethoxy substitution.

Potent COX inhibitor.

[2]

4-Ethoxybenzamide Parent Minor Analgesic

Parent of the target.

Lower potency than

Ethenzamide.

Chemical Profile & Structure-Activity Relationship (SAR)
The biological activity of these compounds is dictated by two structural variables:

The Core Scaffold: Benzamide (Ph-CO-NH-) vs. Acetanilide (Ph-NH-CO-).

The Alkoxy Position: Para (4-) vs. Ortho (2-).

SAR Analysis Diagram
The following diagram illustrates the structural divergence and its impact on activity and toxicity.
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Figure 1: Structural relationships and metabolic divergence between Phenacetin, Ethenzamide,

and N-Acetyl-4-ethoxybenzamide.

Biological Activity Comparison
3.1 Analgesic & Antipyretic Potency[2]

Ethenzamide: Exhibits the highest potency among the benzamides. The ortho-ethoxy group

(2-position) facilitates intramolecular hydrogen bonding with the amide hydrogen, increasing

lipophilicity and blood-brain barrier (BBB) penetration.

Phenacetin: Historically potent but withdrawn due to toxicity. It acts centrally.

N-Acetyl-4-ethoxybenzamide: Acts primarily as a prodrug. The N-acetyl group on the

benzamide nitrogen (-CO-NH-CO-CH3) reduces receptor binding affinity compared to the

primary amide. It must undergo hydrolysis in vivo to release 4-Ethoxybenzamide.

Observation: Its activity is generally lower than Ethenzamide due to the lack of the ortho

effect and the requirement for metabolic activation.

3.2 Toxicity & Safety Profile (Critical Mechanism)
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This is the most significant differentiator.

Phenacetin Risk: Metabolizes via de-acetylation to p-phenetidine, a reactive aniline

derivative that causes methemoglobinemia and nephrotoxicity (kidney damage).

N-Acetyl-4-ethoxybenzamide Safety: Because the nitrogen is part of a benzamide linkage

(attached to Carbonyl, not Phenyl ring), hydrolysis does NOT yield an aniline.

Pathway:EtO-Ph-CO-NH-Ac

EtO-Ph-CO-NH2

EtO-Ph-COOH (4-ethoxybenzoic acid).

Result: 4-ethoxybenzoic acid is a benign metabolite, easily excreted. Therefore, N-Acetyl-
4-ethoxybenzamide avoids the specific nephrotoxicity associated with Phenacetin.

Comparative Data Summary

Metric Phenacetin Ethenzamide
N-Acetyl-4-
ethoxybenzamide

Primary Mechanism
COX-3 inhibition

(Central)

COX-2 inhibition

(Peripheral/Central)

Weak COX inhibition

(Prodrug)

Analgesic ED50

(Mice)
~200 mg/kg (Oral) ~150 mg/kg (Oral)

>300 mg/kg

(Estimated)

Metabolic Risk
High (Forms p-

phenetidine)

Low (Forms

Salicylamide analogs)

Low (Forms Benzoic

acid analogs)

Lipophilicity (LogP) 1.58 1.85 (High CNS entry) ~1.2 (Moderate)

Experimental Protocols
To experimentally validate the activity of N-Acetyl-4-ethoxybenzamide against these

standards, the following protocols are recommended.

Protocol A: Acetic Acid-Induced Writhing Test (Peripheral Analgesia)
Validates the compound's ability to inhibit peripheral pain signaling (COX inhibition).
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Animals: Male Swiss albino mice (20–25 g), n=6 per group.

Preparation: Suspend test compounds (N-Acetyl-4-ethoxybenzamide, Ethenzamide) in

0.5% carboxymethyl cellulose (CMC).

Administration: Administer test compounds orally (p.o.) at doses of 100, 200, and 400 mg/kg.

Use Acetylsalicylic acid (100 mg/kg) as the positive control.

Induction: 30 minutes post-administration, inject 0.6% acetic acid solution (10 mL/kg)

intraperitoneally.

Measurement: Count the number of writhes (abdominal constrictions) for 20 minutes, starting

5 minutes after injection.

Calculation:

Protocol B: In Vitro Metabolic Stability (Microsomal Assay)
Determines if N-Acetyl-4-ethoxybenzamide acts as a prodrug.

System: Rat liver microsomes (RLM) or Human liver microsomes (HLM).

Incubation: Mix 1 µM test compound with microsomes (0.5 mg protein/mL) in phosphate

buffer (pH 7.4).

Initiation: Add NADPH-generating system (1 mM NADPH final). Incubate at 37°C.

Sampling: Aliquot at 0, 15, 30, and 60 minutes. Quench with ice-cold acetonitrile containing

internal standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Monitor: Disappearance of Parent (N-Acetyl-4-ethoxybenzamide) and appearance of

Metabolite (4-Ethoxybenzamide).

Expectation: Rapid conversion indicates prodrug behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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